Cas no 2229340-32-1 (2-chloro-5-(2-methyloxiran-2-yl)-1,3-thiazole)

• Product Name: 2-chloro-5-(2-methyloxiran-2-yl)-1,3-thiazole
• CAS No: 2229340-32-1
• MF: C₆H₆ClNOS
• MW: 175.635939121246
• CID: 6526947
• PubChem ID: 165683263
• Update Time: 2025-05-21

2-chloro-5-(2-methyloxiran-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(2-methyloxiran-2-yl)-1,3-thiazole
• 2229340-32-1
• EN300-1994771

• Inchi： 1S/C6H6ClNOS/c1-6(3-9-6)4-2-8-5(7)10-4/h2H,3H2,1H3
• InChI Key： GPWRLNAJZJXLBN-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C2(C)CO2)S1

Computed Properties

• Exact Mass: 174.9858627g/mol
• Monoisotopic Mass: 174.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.7Ų

Additional information on 2-chloro-5-(2-methyloxiran-2-yl)-1,3-thiazole

Introduction to 2-chloro-5-(2-methyloxiran-2-yl)-1,3-thiazole (CAS No: 2229340-32-1)

2-chloro-5-(2-methyloxiran-2-yl)-1,3-thiazole, identified by the Chemical Abstracts Service Number (CAS No) 2229340-32-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole class, a scaffold widely recognized for its biological activity and utility in drug development. The structural features of 2-chloro-5-(2-methyloxiran-2-yl)-1,3-thiazole, particularly the presence of a chloro substituent and an oxirane ring, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The molecular structure of this compound consists of a thiazole core, which is a five-membered aromatic ring containing sulfur and nitrogen atoms. The chloro group at the 2-position and the 2-methyloxiran-2-yl moiety at the 5-position introduce functional diversity, making it a valuable intermediate in the synthesis of more complex molecules. The oxirane ring, also known as an epoxide, is a reactive site that can undergo various chemical transformations, including nucleophilic opening, which is a common strategy in drug discovery.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The compound 2-chloro-5-(2-methyloxiran-2-yl)-1,3-thiazole has been studied for its potential as a building block in the synthesis of novel therapeutic agents. Its unique structural features make it a versatile precursor for further functionalization, allowing chemists to explore new pharmacophores and drug candidates.

One of the most compelling aspects of 2-chloro-5-(2-methyloxiran-2-yl)-1,3-thiazole is its role in the development of small-molecule inhibitors. Thiazole derivatives have shown promise in targeting various enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that certain thiazole-based compounds can modulate kinases and other signaling proteins, which are critical in cancer biology. The presence of the chloro group enhances electrophilicity, facilitating interactions with nucleophilic residues in biological targets.

The oxirane ring in 2-chloro-5-(2-methyloxiran-2-yl)-1,3-thiazole adds an additional layer of reactivity. Epoxides are known for their ability to undergo ring-opening reactions with nucleophiles such as amines, thiols, and alcohols. This property makes it an excellent candidate for constructing more complex molecules through convergent synthesis strategies. For example, the nucleophilic opening of the oxirane ring can be used to introduce various functional groups at specific positions on the thiazole core, thereby tailoring the biological activity of the resulting compounds.

Recent advancements in computational chemistry have also contributed to the study of 2-chloro-5-(2-methyloxiran-2-yl)-1,3-thiazole. Molecular modeling techniques allow researchers to predict binding affinities and interactions between this compound and biological targets. These predictions are crucial for rational drug design and can accelerate the discovery process by identifying promising candidates for further experimental validation. Additionally, virtual screening methods have been employed to identify potential lead compounds derived from 2-chloro-5-(2-methyloxiran-2-yl)-1,3-thiazole, highlighting its importance in high-throughput screening campaigns.

The synthesis of 2-chloro-5-(2-methyloxiran-2-yl)-1,3-thiazole involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include cyclization reactions to form the thiazole ring followed by functional group transformations such as chlorination and epoxidation. The use of advanced catalytic systems has improved the efficiency of these reactions, making them more sustainable and scalable for industrial applications.

In conclusion, 2229340_32_1 plays a significant role in modern pharmaceutical research due to its structural versatility and potential biological activities. Its unique combination of functional groups makes it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for thiazole derivatives, 2229340_32_1 will likely remain at the forefront of drug discovery efforts.